3-(4-Fluorophenyl)isoxazole-5-carboxylic acid
Overview
Description
3-(4-Fluorophenyl)isoxazole-5-carboxylic acid is a chemical compound with the molecular formula C10H6FNO3 . It has a molecular weight of 207.16 .
Synthesis Analysis
The synthesis of isoxazole derivatives, including 3-(4-Fluorophenyl)isoxazole-5-carboxylic acid, can be achieved through various methods. One such method involves the cycloisomerization of α,β-acetylenic oximes, which leads to substituted isoxazoles . Another method involves the reaction of N-hydroxyl-4-toluenesulfonamide with α,β-unsaturated carbonyl compounds .Molecular Structure Analysis
The molecular structure of 3-(4-Fluorophenyl)isoxazole-5-carboxylic acid consists of a fluorophenyl group attached to the 3rd position of an isoxazole ring, and a carboxylic acid group attached to the 5th position of the isoxazole ring .Physical And Chemical Properties Analysis
3-(4-Fluorophenyl)isoxazole-5-carboxylic acid is a solid at room temperature . Its InChI code is RAPIFMAMJGZVMX-UHFFFAOYSA-N .Scientific Research Applications
Chemical Synthesis
The compound “3-(4-Fluorophenyl)isoxazole-5-carboxylic acid” is used in chemical synthesis . It’s a unique chemical that’s part of a collection of unique chemicals provided by Sigma-Aldrich for early discovery researchers .
Anticancer Activities
A study aimed to design and synthesize a novel series of fluorophenyl-isoxazole-carboxamide derivatives and evaluate their antiproliferative activities . The synthesized derivatives showed promising anticancer activities against four cancer cell lines, including liver (Hep3B, HepG2), cervical (HeLa), and breast (MCF-7) .
Inhibition of α-fetoprotein Tumor Marker
The compound has shown potential in reducing the secretion of α-fetoprotein (α-FP), a tumor marker, in Hep3B cells . This could be a significant step in cancer treatment research.
Cell Cycle Analysis
The compound has been found to induce arrest in the G2-M phase in a certain percentage of total cells . This could potentially be used in treatments that aim to halt the growth of cancer cells.
Apoptosis Induction
Certain compounds have shown to reduce the necrosis rate of Hep3B and shift the cells to apoptosis . This means the compound could potentially be used in treatments that aim to induce programmed cell death in cancer cells.
Drug Discovery Research
Isoxazole, a five-membered heterocyclic pharmacophore, is widely used as a crucial moiety in drug discovery research . Functionalized isoxazole scaffolds show different biological activities such as anticancer, antioxidant, antibacterial, and antimicrobial activity .
Future Directions
Mechanism of Action
Mode of Action
Isoxazole derivatives are known to interact with their targets and induce changes that lead to their therapeutic effects .
Biochemical Pathways
Isoxazole derivatives are known to influence various biochemical pathways, leading to downstream effects that contribute to their therapeutic properties .
Pharmacokinetics
The compound’s molecular weight (20716) suggests that it may have favorable pharmacokinetic properties, as compounds with a molecular weight below 500 are generally well-absorbed and distributed in the body .
Result of Action
Isoxazole derivatives are known to have various biological activities, which could potentially be attributed to this compound .
Action Environment
Factors such as temperature, ph, and the presence of other molecules can potentially influence the action of isoxazole derivatives .
properties
IUPAC Name |
3-(4-fluorophenyl)-1,2-oxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6FNO3/c11-7-3-1-6(2-4-7)8-5-9(10(13)14)15-12-8/h1-5H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAPIFMAMJGZVMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC(=C2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50360267 |
Source
|
| Record name | 3-(4-fluorophenyl)isoxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50360267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Fluorophenyl)isoxazole-5-carboxylic acid | |
CAS RN |
618383-48-5 |
Source
|
| Record name | 3-(4-fluorophenyl)isoxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50360267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(4-fluorophenyl)-1,2-oxazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(4-Chloro-phenoxy)-ethyl]-1H-pyrrole-2-carbaldehyde](/img/structure/B1299325.png)
![5-[2-(2-Methoxy-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine](/img/structure/B1299327.png)
![5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine](/img/structure/B1299329.png)
![5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine](/img/structure/B1299330.png)
![2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine](/img/structure/B1299341.png)
![Dimethyl 2-[(chloroacetyl)amino]terephthalate](/img/structure/B1299347.png)
